Cas no 89567-89-5 (Benzene, hexakis[(trifluoromethyl)thio]-)

• Product Name: Benzene, hexakis[(trifluoromethyl)thio]-
• CAS No: 89567-89-5
• MF: C₁₂F₁₈S₆
• MW: 678.489658355713
• CID: 596213
• PubChem ID: 13222529
• Update Time: 2025-04-19

Benzene, hexakis[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, hexakis[(trifluoromethyl)thio]-
• 1,2,3,4,5,6-hexakis(trifluoromethylsulfanyl)benzene
• SCHEMBL13725004
• 89567-89-5
• Hexakis[(trifluoromethyl)sulfanyl]benzene
• DTXSID60529601

• Inchi： 1S/C12F18S6/c13-7(14,15)31-1-2(32-8(16,17)18)4(34-10(22,23)24)6(36-12(28,29)30)5(35-11(25,26)27)3(1)33-9(19,20)21
• InChI Key： AUXXNRZIGGVOLT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=C(C(=C(C=1SC(F)(F)F)SC(F)(F)F)SC(F)(F)F)SC(F)(F)F)SC(F)(F)F

Computed Properties

• Exact Mass: 677.8036840g/mol
• Monoisotopic Mass: 677.8036840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 152Ų